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Compound of Interest

Compound Name: 4-Methoxypentan-2-one

Cat. No.: B081126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-Methoxypentan-2-one as a solvent,

including its physicochemical properties, safety and handling guidelines, and general protocols

for its use in various laboratory applications. While 4-Methoxypentan-2-one is primarily utilized

as a solvent for resin coatings, its properties suggest potential for broader applications in

organic synthesis, purification, and formulation.[1][2]

Physicochemical Properties
4-Methoxypentan-2-one, also known as Pentoxone, is a clear, colorless liquid.[1][2][3] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Methoxypentan-2-one
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Property Value Reference

Chemical Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [1]

CAS Number 107-70-0 [1]

Appearance Clear, colorless liquid [1][2][3]

Boiling Point
147-163 °C (297-325 °F) at

760 mmHg
[1]

Melting Point -30 °C [1]

Flash Point 61 °C (141.8 °F) [1]

Density
0.89 g/cm³ (Relative to water =

1)
[1]

Vapor Density 4.49 (Air = 1) [1]

Vapor Pressure 3.16 mmHg at 25 °C [1]

Water Solubility Sparingly soluble [1][2][3]

LogP 0.36 [1]

Autoignition Temperature 400 °C [1]

Synonyms: 4-Methoxy-4-methyl-2-pentanone, Pentoxone, 2-Pentanone, 4-methoxy-4-methyl-,

ME 6 K.[1]

Safety and Handling
4-Methoxypentan-2-one is a flammable liquid and should be handled with appropriate safety

precautions.[1][3] Vapors may form explosive mixtures with air.[1] It is an irritant to the skin,

eyes, and respiratory tract.[2]

General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.

Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond containers when transferring material to prevent static discharge.

Avoid inhalation of vapors and contact with skin and eyes.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents.

In case of a spill, eliminate all ignition sources. Absorb the spill with a non-combustible material

such as sand or earth and place it in a suitable container for disposal.

Applications and Experimental Protocols
While specific, detailed experimental protocols for the use of 4-Methoxypentan-2-one in

diverse research applications are not widely published, its solvent properties make it a

candidate for various laboratory procedures. The following sections provide general protocols

and considerations for its use.

Due to its ketone and ether functionalities, 4-Methoxypentan-2-one can serve as a polar

aprotic solvent for a range of organic reactions. Its relatively high boiling point makes it suitable

for reactions requiring elevated temperatures.

General Protocol for a Substitution Reaction:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add the starting materials and 4-Methoxypentan-2-one as the solvent. The

volume of the solvent should be sufficient to dissolve the reactants and facilitate stirring.

Reagent Addition: Slowly add the reagent to the reaction mixture at the desired temperature

(e.g., room temperature or elevated temperature).
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Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the

reaction if necessary (e.g., by adding water or a saturated aqueous solution).

Extraction: If applicable, extract the product into a suitable organic solvent (e.g., ethyl

acetate, dichloromethane). Wash the organic layer with water and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by a suitable method, such as column chromatography

or recrystallization.

Logical Workflow for a General Organic Synthesis:
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Preparation Reaction Work-up & Purification

Reaction Setup
(Reactants + 4-Methoxypentan-2-one) Reagent Addition Reaction Monitoring

(TLC/HPLC) Quenching Extraction Drying & Concentration Purification
(Chromatography/Recrystallization) Final Product

Select Crude Compound

Perform Solubility Test
in 4-Methoxypentan-2-one
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Room Temperature?

Low Solubility at
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Good Crystallization
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Define Analytical Goal

Select HPLC Column
(e.g., C18)

Prepare Mobile Phase
(ACN/Water/Acid with

4-Methoxypentan-2-one as potential additive)

Perform Initial Isocratic or
Gradient Run

Analyze Chromatogram
(Peak Shape, Resolution)

Optimize Mobile Phase
Composition and Gradient?

Yes

Finalized HPLC Method

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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